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Compound of Interest

Compound Name: Tetracobalt dodecacarbonyl

CAS No.: 17786-31-1

Cat. No.: B096618

Get Quote

The Pauson-Khand reaction (PKR) is a powerful transition metal-mediated formal [2+2+1]

cycloaddition of an alkene, an alkyne, and carbon monoxide to synthesize α,β-

cyclopentenones.[1][2][3] This reaction is a cornerstone in synthetic organic chemistry for

constructing five-membered rings, a structural motif prevalent in many natural products and

pharmaceutically active compounds.[1][4] The intramolecular variant (IPKR), where the alkene

and alkyne moieties are tethered within the same molecule, is particularly advantageous as it

often proceeds with high regio- and stereoselectivity to efficiently assemble complex bicyclic

systems from acyclic enyne precursors.[1][2]

Initially, the reaction required stoichiometric amounts of dicobalt octacarbonyl (Co₂(CO)₈) under

harsh thermal conditions.[2] Significant advancements have led to the development of milder

protocols using promoters and, more importantly, catalytic versions employing various

transition metals such as cobalt, rhodium, iridium, and titanium.[2][5][6] These catalytic systems

offer improved efficiency, broader substrate scope, and the potential for asymmetric synthesis,

which is critical for drug development.[7][8]
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Mechanism of the Cobalt-Mediated Pauson-Khand
Reaction
The widely accepted mechanism for the cobalt-mediated PKR begins with the formation of a

stable dicobalt hexacarbonyl-alkyne complex.[2][4][9] This is followed by the coordination of the

tethered alkene. A subsequent migratory insertion of the alkene into a cobalt-carbon bond

forms a metallacyclopentane intermediate.[4] Carbonyl insertion then expands this to a six-

membered metallacycle, which undergoes reductive elimination to yield the final

cyclopentenone product and regenerate the cobalt species.[4] The rate-limiting step is often the

dissociation of a CO ligand to allow for alkene coordination, a step that can be accelerated by

promoters like N-oxides.[2][4]
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General IPKR Experimental Workflow

1. Substrate & Reagent Prep
(Dry Solvents, Weigh Reagents)

2. Inert Atmosphere Setup
(Flame-dry glassware, N₂/Ar purge)

3. Reagent Addition
(Dissolve enyne, add catalyst/promoter)

4. Reaction
(Heat/irradiate as required,
monitor by TLC/GC-MS)

5. Work-up
(Quench, filter through silica/celite)

6. Purification
(Concentrate, column chromatography)

7. Product Analysis
(NMR, MS, etc.)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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